2-Chloro-5-(boc-amino)benzyl mesylate

• Molecular Formula: C13H18ClNO5S
• Molecular Weight: 335.80 g/mol
• IUPAC Name: [2-chloro-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]methyl methanesulfonate
• InChI: InChI=1S/C13H18ClNO5S/c1-13(2,3)20-12(16)15-10-5-6-11(14)9(7-10)8-19-21(4,17)18/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key: BQIWRDMSWZOFEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(C=C1)Cl)COS(=O)(=O)C

Description

2-Chloro-5-(boc-amino)benzyl mesylate is a useful research compound. Its molecular formula is C13H18ClNO5S and its molecular weight is 335.80 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 2-chloro-5-(Boc-amino)benzyl alcohol (7.4 g; 29 mmol; from step (i) above) in CH2Cl2 (100 mL) was added TEA (2.9 g; 29 mmol), followed by MsCl (3.3 g, 29 mmol; added dropwise). After stirring for 2 hours the resultant mixture was poured onto water. The organic layer was separated, washed with water, dried (Na2SO4) and concentrated to yield 10 g (100%) of the sub-title compound.